25-Hydroxyvitamin D3 3-Hemisuccinate
25-Hydroxyvitamin D3 3-Hemisuccinate
Brand Name:
Vulcanchem
CAS No.:
69511-19-9
VCID:
VC0043287
InChI:
InChI=1S/C31H48O5/c1-21-10-13-25(36-29(34)17-16-28(32)33)20-24(21)12-11-23-9-7-19-31(5)26(14-15-27(23)31)22(2)8-6-18-30(3,4)35/h11-12,22,25-27,35H,1,6-10,13-20H2,2-5H3,(H,32,33)/b23-11+,24-12-/t22-,25+,26-,27+,31-/m1/s1
SMILES:
CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)OC(=O)CCC(=O)O)C
Molecular Formula:
C31H48O5
Molecular Weight:
500.72
25-Hydroxyvitamin D3 3-Hemisuccinate
CAS No.: 69511-19-9
Reference Standards
VCID: VC0043287
Molecular Formula: C31H48O5
Molecular Weight: 500.72
| CAS No. | 69511-19-9 |
|---|---|
| Product Name | 25-Hydroxyvitamin D3 3-Hemisuccinate |
| Molecular Formula | C31H48O5 |
| Molecular Weight | 500.72 |
| IUPAC Name | 4-[(1S,3Z)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexyl]oxy-4-oxobutanoic acid |
| Standard InChI | InChI=1S/C31H48O5/c1-21-10-13-25(36-29(34)17-16-28(32)33)20-24(21)12-11-23-9-7-19-31(5)26(14-15-27(23)31)22(2)8-6-18-30(3,4)35/h11-12,22,25-27,35H,1,6-10,13-20H2,2-5H3,(H,32,33)/b23-11+,24-12-/t22-,25+,26-,27+,31-/m1/s1 |
| Standard InChIKey | XYAOPXNVLMIXNI-BPMXTZFCSA-N |
| SMILES | CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)OC(=O)CCC(=O)O)C |
| Synonyms | (3β,5Z,7E)- 3-(Hydrogen Butanedioate)-9,10-Secocholesta-5,7,10(19)-triene-3,25-diol; 25-Hydroxycholecalciferol-3-hemisuccinate; Calcidiol 3-Hemisuccinate |
| Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume